Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid

• IUPAC Name: (3S)-4-(2-methylphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C16H23NO4/c1-11-7-5-6-8-12(11)9-13(10-14(18)19)17-15(20)21-16(2,3)4/h5-8,13H,9-10H2,1-4H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key: USTHBHOCUVYEFP-ZDUSSCGKSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(CC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC1=CC=CC=C1C[C@@H](CC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C16H23NO4
• DSSTOX Substance ID: DTXSID301147181
• Molecular Weight: 293.36 g/mol
• CAS RN: 270062-90-3

Description

Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid is a derivative of amino acids that is protected by a Boc (tert-butoxycarbonyl) group. This protection is commonly used in peptide synthesis to prevent unwanted reactions at the amino group during the coupling of amino acid residues. The Boc group can be removed under acidic conditions, allowing for further synthetic transformations.

Synthesis Analysis

The synthesis of Boc-protected amino acids typically involves the introduction of the Boc group onto the amino acid. For example, the synthesis of (S)-2-Boc-Amino-8-(R)-(tert-butyldimethylsilanyloxy) decanoic acid, a precursor to an unusual amino acid residue in microsporin B, was achieved through a Suzuki coupling followed by asymmetric homogeneous hydrogenation . Similarly, the synthesis of 3-R-Boc-amino-4-(2,4,5-trifluorophenyl)butyric acid was accomplished from L-methionine in six steps, including protection, reduction, and oxidation processes .

Molecular Structure Analysis

The molecular structure of Boc-protected amino acids is characterized by the presence of the Boc group attached to the nitrogen atom of the amino acid. This group is bulky and provides steric hindrance, which is beneficial during peptide coupling reactions. The core structure of the amino acid remains intact, with the Boc group serving as a temporary modification.

Chemical Reactions Analysis

Boc-protected amino acids can undergo various chemical reactions, particularly in the context of peptide synthesis. The Boc group can be removed under acidic conditions, typically using trifluoroacetic acid (TFA) or hydrochloric acid in organic solvents. This deprotection step is crucial for the sequential addition of amino acids in peptide chains. The comparison of different protecting groups, such as BOC and acetacetic ester, has shown that BOC provides higher yields but is more difficult to remove .

Physical and Chemical Properties Analysis

The physical and chemical properties of Boc-protected amino acids are influenced by the presence of the Boc group. For instance, the solubility of Boc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid in various solvents was studied, and it was found that solubility increases with temperature. The solubility data in pure and mixed solvents were well-correlated with several thermodynamic models, with the modified Apelblat equation providing the highest accuracy . These properties are essential for the practical application of these compounds in synthetic chemistry.

Scientific Research Applications

Solubility and Thermodynamics

The solubility of Boc-(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid, a compound similar to Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid, has been studied in various solvents. A gravimetric method was employed to measure the solubility in different solvents like methanol, ethanol, and ethyl acetate. The study found that temperature increases lead to increased solubility in all selected solvents. This research aids in understanding the solubility characteristics of similar Boc-protected amino acids for practical applications in scientific research (Fan et al., 2016).

Synthesis of Aminopeptidase Inhibitors

Optically pure derivatives of similar amino acids have been synthesized for the development of aminopeptidase inhibitors. These methods include facile synthesis techniques and have potential implications in the creation of compounds that can influence biological pathways, such as enzyme inhibition (Moon & Huh, 1991).

Study of Enantiomers and Derivatives

Research on the synthesis of enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid, a compound closely related to Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid, has been conducted. This study is essential for understanding the properties of enantiomers and their derivatives in the field of chemistry and pharmacology (Solymár, Kanerva, & Fülöp, 2004).

Catalytic Applications

The heteropoly acid H3PW12O40 has been explored as an efficient catalyst for N-tert-butoxycarbonylation of amines, a process relevant to the synthesis of Boc-protected amino acids. This research highlights environmentally benign catalysts for synthesizing N-Boc derivatives, which is crucial for sustainable chemical synthesis (Heydari et al., 2007).

Protecting Methods for Amino Groups

The effectiveness of different protecting agents, such as BOC (Di-tert butyl dicarbonate), has been compared for amino groups in amino acid derivatives. This research contributes to the understanding of protecting amino groups in compounds like Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid, essential for various synthetic routes in organic chemistry (Zhao, Wang, & Liu, 2014).

Safety and Hazards

Safety data sheets for similar compounds indicate that they may be harmful if swallowed or inhaled, and may cause respiratory irritation.

Future Directions

The future directions for the study and application of “Boc-(S)-3-Amino-4-(2-methylphenyl)butanoic acid” are not explicitly stated in the available resources.